![molecular formula C23H31N5O2 B2412540 4-Methyl-6-(3-methylphenyl)-2-octyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione CAS No. 872840-10-3](/img/structure/B2412540.png)
4-Methyl-6-(3-methylphenyl)-2-octyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
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Overview
Description
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . There are different synthetic routes for imidazole and their derived products .Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Synthesis and Structural Studies
Synthetic Methods and Formation of Tricyclic Imidazoles : The reactions of 4,5-dicyanoimidazoles with isocyanates lead to novel formation of condensed tricyclic imidazoles. This synthesis pathway is critical in understanding the structural complexities of compounds like 4-Methyl-6-(3-methylphenyl)-2-octyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione (Mitsuhashi et al., 1982).
Reaction with Isothiocyanates and Formation of Spiro-linked Compounds : The reaction of 3-phenyl-3-aminoquinoline-2,4-diones with isothiocyanates forms novel spiro-linked 2-thioxoimidazolidine-oxindoles and related compounds, which are important for the synthesis of complex molecules similar to the subject compound (Klásek et al., 2010).
Synthesis of Glycolurils and Analogues : Glycolurils, which are structurally related to this compound, have found applications across various scientific fields. These include use in pharmacology, explosives, and supramolecular chemistry (Kravchenko et al., 2018).
Biological Activity and Applications
Cytotoxicity Studies for Cancer Research : Derivatives of compounds structurally similar to the subject compound, such as 2-Methyl-1-substituted-imidazoquinolinediones, have been studied for their cytotoxicity, especially in the context of developing new anticancer drugs. These studies highlight the potential therapeutic applications of these compounds in treating human colon and brain tumor cells (Suh et al., 2000).
Antimicrobial and Antihypertensive Properties : Some derivatives of imidazole-diones, akin to the subject compound, have been explored for their antimicrobial activities against various bacterial strains, indicating potential applications in infectious disease research. Additionally, their role as antihypertensive agents and thromboxane synthetase inhibitors suggests cardiovascular applications (Press et al., 1986).
Mechanism of Action
The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Future Directions
Imidazole has become an important synthon in the development of new drugs . The steadily growing interest toward biologically active compounds containing imidazole motifs continues in the 21st century . Compounds of these types include potential hypotensive drugs, molecules that exhibit antiprotozoal, antitumor, and antiviral activity, as well as herbicides and potential selective inhibitors of various kinases .
Properties
IUPAC Name |
4-methyl-6-(3-methylphenyl)-2-octyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N5O2/c1-4-5-6-7-8-9-13-28-21(29)19-20(25(3)23(28)30)24-22-26(14-15-27(19)22)18-12-10-11-17(2)16-18/h10-12,16H,4-9,13-15H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCUUJHRMWYSEHI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN1C(=O)C2=C(N=C3N2CCN3C4=CC=CC(=C4)C)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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